Cas no 2549027-77-0 (3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one)
3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-[[1-[(4,4-Difluorocyclohexyl)carbonyl]-4-piperidinyl]methyl]-7-methoxy-4(3H)-quinazolinone
- F6670-5515
- AKOS039940533
- 2549027-77-0
- 3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
- 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
-
- Inchi: 1S/C22H27F2N3O3/c1-30-17-2-3-18-19(12-17)25-14-27(21(18)29)13-15-6-10-26(11-7-15)20(28)16-4-8-22(23,24)9-5-16/h2-3,12,14-16H,4-11,13H2,1H3
- InChI Key: INISZXKRHPSEAO-UHFFFAOYSA-N
- SMILES: FC1(CCC(C(N2CCC(CN3C=NC4C=C(C=CC=4C3=O)OC)CC2)=O)CC1)F
Computed Properties
- Exact Mass: 419.20204806g/mol
- Monoisotopic Mass: 419.20204806g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 669
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 62.2Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 600.5±65.0 °C(Predicted)
- pka: 0.97±0.70(Predicted)
3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6670-5515-2μmol |
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one |
2549027-77-0 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6670-5515-5μmol |
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one |
2549027-77-0 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6670-5515-10μmol |
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one |
2549027-77-0 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6670-5515-20μmol |
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one |
2549027-77-0 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6670-5515-1mg |
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one |
2549027-77-0 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6670-5515-2mg |
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one |
2549027-77-0 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6670-5515-3mg |
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one |
2549027-77-0 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6670-5515-4mg |
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one |
2549027-77-0 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6670-5515-5mg |
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one |
2549027-77-0 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6670-5515-10mg |
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one |
2549027-77-0 | 10mg |
$79.0 | 2023-09-07 |
3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
Comprehensive Analysis of 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one (CAS No. 2549027-77-0)
The compound 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one (CAS No. 2549027-77-0) is a highly specialized molecule with significant potential in pharmaceutical research and drug development. Its unique structure combines a difluorocyclohexanecarbonyl moiety with a piperidine ring and a methoxyquinazolinone core, making it a promising candidate for targeting specific biological pathways. Researchers are increasingly interested in this compound due to its potential applications in oncology, neurology, and inflammation-related disorders.
One of the most intriguing aspects of 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one is its structural similarity to known kinase inhibitors. Kinases are a hot topic in modern drug discovery, particularly for cancer therapy, as they play a critical role in cell signaling and proliferation. The presence of the difluorocyclohexane group enhances the compound's metabolic stability, while the quinazolinone scaffold is known for its diverse pharmacological activities. This combination makes the compound a valuable subject for structure-activity relationship (SAR) studies.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. CAS No. 2549027-77-0 aligns with this trend, as its modular structure allows for further derivatization to optimize potency, selectivity, and pharmacokinetic properties. The methoxy group at the 7-position of the quinazolinone ring is particularly noteworthy, as it may influence the compound's binding affinity to target proteins and its overall bioavailability.
Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern pharmacology. The incorporation of a piperidin-4-ylmethyl linker could provide flexibility in interacting with mutated target proteins, offering a pathway to overcome resistance mechanisms. This is especially relevant in the context of cancer research, where resistance to kinase inhibitors often limits therapeutic efficacy. Researchers are exploring whether 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one can serve as a scaffold for next-generation inhibitors.
From a synthetic chemistry perspective, the preparation of CAS No. 2549027-77-0 involves multi-step organic transformations, including amide bond formation and nucleophilic substitution reactions. The difluorocyclohexanecarbonyl segment is typically introduced via acyl chloride chemistry, while the piperidine and quinazolinone components are assembled through reductive amination and cyclization steps. These synthetic routes are well-documented in the literature, but optimization is ongoing to improve yields and scalability.
Beyond its pharmaceutical potential, 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one is also a subject of computational chemistry studies. Molecular docking and dynamics simulations are being employed to predict its binding modes with various biological targets. These in silico approaches are invaluable for guiding experimental work and reducing the time and cost associated with drug discovery. The compound's lipophilicity and hydrogen-bonding capacity are key parameters under investigation.
In conclusion, 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one represents a fascinating intersection of chemistry and biology. Its structural features, including the difluorocyclohexane, piperidine, and quinazolinone motifs, offer multiple avenues for therapeutic innovation. As research progresses, this compound may emerge as a key player in the development of targeted therapies for complex diseases, addressing unmet medical needs and advancing the frontier of medicinal chemistry.
2549027-77-0 (3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)